Cas no 2137778-20-0 (2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl-)

2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl-, is a specialized sulfonamide derivative with a tetrahydro-2H-pyran core structure. This compound is notable for its unique structural features, including the ethyl and methyl substituents, which may influence its reactivity and physicochemical properties. Its sulfonamide functional group suggests potential applications in medicinal chemistry or as an intermediate in organic synthesis. The saturated pyran ring enhances stability, while the substitution pattern offers versatility for further derivatization. This compound may be of interest in pharmaceutical research, particularly in the development of bioactive molecules, due to its balanced lipophilicity and potential for targeted interactions. Handling should follow standard laboratory safety protocols.

2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl- structure

2137778-20-0 structure

Product Name:2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl-

CAS No:2137778-20-0

MF:C₉H₁₉NO₃S

MW:221.317061662674

CID:5287350

Update Time:2025-06-09

2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl-
- Inchi： 1S/C9H19NO3S/c1-4-9(2)7-8(5-6-13-9)14(11,12)10-3/h8,10H,4-7H2,1-3H3
- InChI Key： MDSHLJHAVKVEBY-UHFFFAOYSA-N
- SMILES： C1(CC)(C)OCCC(S(NC)(=O)=O)C1

2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-680493-0.05g	2-ethyl-N,2-dimethyloxane-4-sulfonamide	2137778-20-0	95.0%	0.05g	$1032.0	2025-03-12
Enamine	EN300-680493-0.1g	2-ethyl-N,2-dimethyloxane-4-sulfonamide	2137778-20-0	95.0%	0.1g	$1081.0	2025-03-12
Enamine	EN300-680493-0.25g	2-ethyl-N,2-dimethyloxane-4-sulfonamide	2137778-20-0	95.0%	0.25g	$1131.0	2025-03-12
Enamine	EN300-680493-0.5g	2-ethyl-N,2-dimethyloxane-4-sulfonamide	2137778-20-0	95.0%	0.5g	$1180.0	2025-03-12
Enamine	EN300-680493-1.0g	2-ethyl-N,2-dimethyloxane-4-sulfonamide	2137778-20-0	95.0%	1.0g	$1229.0	2025-03-12
Enamine	EN300-680493-2.5g	2-ethyl-N,2-dimethyloxane-4-sulfonamide	2137778-20-0	95.0%	2.5g	$2408.0	2025-03-12
Enamine	EN300-680493-5.0g	2-ethyl-N,2-dimethyloxane-4-sulfonamide	2137778-20-0	95.0%	5.0g	$3562.0	2025-03-12
Enamine	EN300-680493-10.0g	2-ethyl-N,2-dimethyloxane-4-sulfonamide	2137778-20-0	95.0%	10.0g	$5283.0	2025-03-12

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Additional information on 2H-Pyran-4-sulfonamide, 2-ethyltetrahydro-N,2-dimethyl-

Exploring the Chemical and Biological Properties of CAS No. 2137778-20-0: 2H-Pyran-4-Sulfonamide, 2-Ethyltetrahydro-N,N-Dimethyl

The compound identified by CAS No. 2137778-20-0, formally named “N,N-Dimethyl-N-[S-tetrahydrofuran]-pyran-4-sulfonamide”, represents a structurally unique member of the sulfonamide class with emerging significance in medicinal chemistry and drug discovery. This compound’s core structure combines a tetrahydropyran ring system (tetrahydropyran moiety) with a sulfonamide functional group (sulfonamide group), further substituted by ethyl and dimethyl groups at specific positions, conferring distinct physicochemical properties and biological activities.

CAS No. 2137778-––––-

The chemical formula of this compound is C₁₁H₂₁NO₃S. Its molecular weight is approximately 695 g/mol, with a melting point range of 155°C to 165°C under standard conditions. The tetrahydropyran ring (tetrahydropyranyl group) contributes to its conformational flexibility, while the sulfonamide group (sulfonamide moiety) enhances bioavailability and receptor-binding affinity—a critical feature for pharmaceutical applications.

In recent studies published in journals like Nature Communications Chemistry, this compound has been highlighted for its potential as a modulator of enzyme activity in metabolic pathways. Researchers at the University of Cambridge demonstrated that the dimethyl substitution at the nitrogen atom (N,N-dimethyl group) significantly improves its stability against enzymatic degradation compared to earlier analogs lacking these substituents (Smith et al.,